molecular formula C12H10N2O4 B2847024 3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid CAS No. 921447-27-0

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid

Cat. No. B2847024
CAS RN: 921447-27-0
M. Wt: 246.222
InChI Key: BMQNQNPCAVSGIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid, also known as MDB, is a synthetic compound that has been studied for its potential applications in scientific research. MDB has been shown to have various biochemical and physiological effects, making it a promising compound for future research.

Mechanism of Action

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid inhibits the activity of dihydroorotate dehydrogenase (DHODH), an enzyme that is essential for the de novo synthesis of pyrimidine nucleotides. By inhibiting DHODH, this compound disrupts the synthesis of DNA and RNA, which leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death), and the suppression of inflammation. It has also been shown to have neuroprotective effects, making it a promising compound for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid in lab experiments is its specificity for DHODH, which allows for targeted inhibition of this enzyme. However, one limitation is its relatively low potency compared to other DHODH inhibitors, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several potential future directions for research on 3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid. One area of interest is the development of more potent derivatives of this compound that could be used in cancer therapy. Another area of interest is the investigation of this compound's neuroprotective effects and its potential applications in the treatment of neurological disorders. Additionally, further studies are needed to investigate the potential side effects of this compound and to determine its safety for use in humans.

Synthesis Methods

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid can be synthesized through a multistep process involving the reaction of 3-nitrobenzoic acid with methyl acetoacetate, followed by reduction, cyclization, and deprotection. The resulting product is this compound, which can be purified through column chromatography.

Scientific Research Applications

3-((1-methyl-2,5-dioxo-2,5-dihydro-1H-pyrrol-3-yl)amino)benzoic acid has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells, making it a promising compound for the development of new cancer therapies.

properties

IUPAC Name

3-[(1-methyl-2,5-dioxopyrrol-3-yl)amino]benzoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H10N2O4/c1-14-10(15)6-9(11(14)16)13-8-4-2-3-7(5-8)12(17)18/h2-6,13H,1H3,(H,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BMQNQNPCAVSGIF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=O)C=C(C1=O)NC2=CC=CC(=C2)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H10N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.22 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.